D-myo-Inositol, 1-(2R)-2,3-bis(1-oxohexadecyl)oxypropyl hydrogen phosphate 3,4,5-tris(dihydrogen pho

• CAS No.: 165689-82-7
• Product Name: D-myo-Inositol, 1-(2R)-2,3-bis(1-oxohexadecyl)oxypropyl hydrogen phosphate 3,4,5-tris(dihydrogen pho
• Molecular Formula: C41H82O22P4
• Molecular Weight: 1051 g/mol
• IUPAC Name: [(2R)-3-[[(2S,3R,5S,6S)-2,6-dihydroxy-3,4,5-triphosphonooxycyclohexyl]oxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• Standard InChI: InChI=1S/C41H82O22P4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)57-31-33(59-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-58-67(55,56)63-38-36(44)39(60-64(46,47)48)41(62-66(52,53)54)40(37(38)45)61-65(49,50)51/h33,36-41,44-45H,3-32H2,1-2H3,(H,55,56)(H2,46,47,48)(H2,49,50,51)(H2,52,53,54)/t33-,36+,37+,38?,39-,40+,41?/m1/s1
• Standard InChIKey: ZSZXYWFCIKKZBT-ZVDPZPSOSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)OC(=O)CCCCCCCCCCCCCCC
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)OC(=O)CCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)OC(=O)CCCCCCCCCCCCCCC
• Appearance: Unit:1 mgSolvent:nonePurity:98+%Physical solid
• Description: 1,2-dihexadecanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,4,5-trisphosphate) is a 1-phosphatidyl-1D-myo-inositol 3,4,5-trisphosphate in which the phosphatidyl acyl groups at positions 1 and 2 are both specified as hexadecanoyl (palmitoyl). It derives from a hexadecanoic acid. It is a conjugate acid of a 1,2-dihexadecanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,4,5-trisphosphate)(7-).
• Synonyms: phosphoinositide-3,4,5-triphosphate; PI(3,4,5)P3
• Reference: 1. P. Majerus “Inositol phosphate biochemistry” Annual Review of Biochemistry, Vol. 61 pp. 225-250, 19922. N. Leslie, X. Yang, C. Downes, and C. Weijer “PtdIns(3,4,5)P3-Dependent and -Independent Roles for PTEN in the Control of Cell Migration” CurrentBiology, Vol. 17(2) pp. 115-125, 20073. A. Hsu et al. “Novel Function of Phosphoinositide 3-Kinase in T Cell Ca2+ Signaling: A Phosphatidylinositol 3,4,5-Trisphostphate-Mediated Ca2+ EntryMechanism” Journal of Biological Chemistry, Vol. 275 pp. 16242-16250, 20004. O. Pochynyuk et al. “Identification of a Functional Phosphatidylinositol 3,4,5-Trisphosphate Binding Site in the Epithelial Na+ Channel” Journal ofBiological Chemistry, Vol. 280 pp. 37565-37571, 2005
• PubChem Compound: 643963
• Last Modified: Dec 23 2021